Cas no 1116002-52-8 (3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide)

• Product Name: 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide
• CAS No: 1116002-52-8
• MF: C₂₇H₂₄ClN₃O₂
• MW: 457.951365470886
• CID: 5977082
• PubChem ID: 49663771
• Update Time: 2025-08-02

3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide
• 3-chloro-N-(4-morpholino-2-(p-tolyl)quinolin-6-yl)benzamide
• 1116002-52-8
• 3-chloro-N-[2-(4-methylphenyl)-4-morpholin-4-ylquinolin-6-yl]benzamide
• N-(4-methoxyphenyl)-4'-(pyrrolidin-1-ylsulfonyl)biphenyl-3-carboxamide
• AKOS005057983
• F3406-6127

• Inchi： 1S/C27H24ClN3O2/c1-18-5-7-19(8-6-18)25-17-26(31-11-13-33-14-12-31)23-16-22(9-10-24(23)30-25)29-27(32)20-3-2-4-21(28)15-20/h2-10,15-17H,11-14H2,1H3,(H,29,32)
• InChI Key： LDPTVKMWXQVYFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1C=CC2C(C=1)=C(C=C(C1C=CC(C)=CC=1)N=2)N1CCOCC1)=O

Computed Properties

• Exact Mass: 457.1557047g/mol
• Monoisotopic Mass: 457.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide

Research Brief on 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide (CAS: 1116002-52-8)

In recent years, the compound 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide (CAS: 1116002-52-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its quinoline core and morpholine substituent, has been investigated for its potential therapeutic applications, particularly in the realm of kinase inhibition and cancer therapy. The unique structural features of this compound make it a promising candidate for further development and optimization.

The primary focus of recent studies has been on elucidating the mechanism of action of 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide. Research indicates that this compound exhibits potent inhibitory activity against specific protein kinases, which are often dysregulated in various cancers. In vitro assays have demonstrated its ability to selectively target and inhibit kinase activity, leading to reduced cell proliferation and induction of apoptosis in cancer cell lines. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations have explored the pharmacokinetic properties and bioavailability of 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide. Studies utilizing advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have provided insights into its metabolic stability and distribution profiles. Preliminary data indicate that the compound exhibits favorable pharmacokinetic characteristics, including moderate plasma protein binding and acceptable half-life, which are critical for its therapeutic applicability.

In addition to its kinase inhibitory properties, recent research has also examined the potential of 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide in combination therapies. Synergistic effects have been observed when this compound is used in conjunction with other chemotherapeutic agents, enhancing their efficacy and overcoming drug resistance mechanisms. These findings highlight the versatility of this molecule and its potential to address unmet medical needs in oncology.

Despite the promising results, challenges remain in the development of 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide as a therapeutic agent. Issues such as off-target effects and potential toxicity require further investigation. Ongoing studies are focused on optimizing the compound's structure to improve its selectivity and reduce adverse effects, while maintaining its potent biological activity.

In conclusion, 3-chloro-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide (CAS: 1116002-52-8) represents a promising candidate in the field of medicinal chemistry, with significant potential for the development of novel kinase inhibitors and anticancer therapies. Continued research and clinical validation will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.